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In the landscape of vaccine manufacturing, the selection of fluid handling components is a

critical determinant of product purity, process efficiency, and overall safety. C-Flex®, a

thermoplastic elastomer (TPE) tubing, has become a widely adopted material in single-use

systems for biopharmaceutical applications, including vaccine production.[1][2] This guide

provides a comprehensive comparison of C-Flex tubing with other materials commonly used in

vaccine manufacturing, supported by experimental data and detailed protocols.

Performance Characteristics: C-Flex® vs.
Alternatives
C-Flex® tubing is specifically designed to meet the stringent demands of the pharmaceutical

and biopharmaceutical industries.[1] It is recognized for its sealable and weldable properties,

which are crucial for maintaining aseptic conditions in fluid transfer pathways.[1][2] The material

is available in various formulations, with C-Flex® 072 being optimized for peristaltic pump

applications due to its extended pump life, and C-Flex® 374 serving as a versatile, cost-

effective option for general fluid transfer.[3]

Physical and Mechanical Properties
A comparison of the physical properties of C-Flex® 374 with another TPE tubing, Tuflux®,

reveals similarities in hardness and operating temperature ranges. However, Tuflux® TPE

exhibits higher tensile strength and elongation at break under tested conditions.[4]
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Property
C-Flex® 374 (Saint-
Gobain)

Tuflux® TPE
(Sartorius)

Test Method

Hardness Shore A 59 60 ± 5
ASTM D2240 / ISO

868

Operating

Temperature
-45°C to +135°C -55°C to +135°C -

Tensile Strength at

Break
> 4.0 MPa > 6 MPa ISO 527-3

Elongation at Break > 650 % > 750 % ISO 527

Table 1: Comparison of physical properties between C-Flex® 374 and Tuflux® TPE. Data

sourced from a comparability guide by Sartorius.[4]

Peristaltic Pump Performance
The durability of tubing in peristaltic pumps is a critical factor in vaccine production to prevent

process interruptions and potential contamination. C-Flex® 072 is specifically engineered for

high-performance pumping efficiency.[1] In a comparative test, C-Flex® ULTRA was reported

to operate for 1,400 hours continuously at 600 rpm with 15 pounds of back pressure.[5]

Another study comparing Repligen TPE tubing to C-Flex® 374 in a Masterflex® I/P pump at

600 rpm showed that the Repligen tubing withstood 96 hours of testing without failure, whereas

the C-Flex® 374 tubing failed before the 96-hour mark.[6]

Tubing Pump Speed (rpm)
Back Pressure
(psi)

Result

C-Flex® ULTRA Not Specified 600 15
Still pumping

after 1,400 hours

C-Flex® 374 Masterflex® I/P 600 Not Specified
Failed before 96

hours

Repligen TPE Masterflex® I/P 600 Not Specified

Withstood 96

hours without

failure
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Table 2: Peristaltic pump performance comparison. Data sourced from BioSpace and a

Repligen validation report.[5][6]

Biocompatibility and Extractables/Leachables
C-Flex® tubing is manufactured from pharmaceutical-grade thermoplastic materials and

complies with USP Class VI and ISO standards.[1][4] It is certified to be free of animal-derived

components (ADCF), phthalates, and bisphenol A.[3] The low profile of extractables and

leachables is a key consideration in vaccine manufacturing to ensure the final product's safety

and purity.[7][8]

An extractables study comparing C-Flex® 374 and Tuflux® TPE tubing after gamma irradiation

(≥ 50 kGy) and extraction with ethanol for 70 days at 40°C identified several compound

classes. The study provides a detailed breakdown of the types and quantities of extractable

compounds.[4]

Compound Class
C-Flex® 374 (Range in
µg/cm²)

Tuflux® TPE (Range in
µg/cm²)

Degradants of Polyolefin 0.1 - 1.0 0.1 - 1.0

Degradants of Polyamide Not Detected < 0.1

Fatty Acid Amides 1.0 - 10 1.0 - 10

Phenolic Antioxidants 0.1 - 1.0 0.1 - 1.0

Phosphorous Antioxidants < 0.1 < 0.1

Table 3: Selected extractables comparison between C-Flex® 374 and Tuflux® TPE. Data

sourced from a comparability guide by Sartorius.[4]

Experimental Protocols
Burst Pressure Test
Objective: To determine the pressure resistance of the tubing.[4]

Methodology:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.biospace.com/b-saint-gobain-b-s-new-c-flex-ultra-pump-tubing-for-biopharmaceutical-applications-outperforms-the-competition
https://www.repligen.com/Products/Fluid%20Management/molded_components_and_tubing/TD_TPE_ValidationGuide_08112023.pdf
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.biopharm.saint-gobain.com/components/fluid-transfer/c-flex-biopharmaceutical-tubing
https://www.sartorius.com/download/1446050/tuflux-tpe-tubing-vs-c-flex-374-comparability-guide-en-b-263-1--data.pdf
https://www.biopharm.saint-gobain.com/about-us/news/comprehensive-performance-characteristics-c-flex-tubing
https://www.biopharminternational.com/view/extractables-and-leachables-study-approach-disposable-materials-used-bioprocessing
https://www.bioprocessintl.com/single-use/recommendations-for-extractables-and-leachables-testing
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.sartorius.com/download/1446050/tuflux-tpe-tubing-vs-c-flex-374-comparability-guide-en-b-263-1--data.pdf
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.sartorius.com/download/1446050/tuflux-tpe-tubing-vs-c-flex-374-comparability-guide-en-b-263-1--data.pdf
https://www.sartorius.com/download/1446050/tuflux-tpe-tubing-vs-c-flex-374-comparability-guide-en-b-263-1--data.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A sample of the tubing is securely connected to a regulated pressurized source.[6]

The other end of the tubing is clamped off.[6]

The pressure is gradually increased at a defined rate (e.g., 0.2 psi per second) until the

tubing either bursts or slips off the fitting.[6]

The maximum pressure reached is recorded as the burst pressure.[6]

Extractables Analysis
Objective: To identify and quantify compounds that can be extracted from the tubing under

harsh conditions.[4]

Methodology:

The tubing is sterilized using a worst-case method, such as gamma irradiation at a high dose

(≥ 50 kGy).[4]

A defined surface area of the tubing is exposed to a specific volume of an extraction solvent

(e.g., ethanol) at a set ratio (e.g., 6 cm² to 1 mL).[4]

The extraction is carried out for a prolonged period at an elevated temperature (e.g., 70 days

at 40°C).[4]

The resulting extract is then analyzed using a suite of orthogonal analytical methods, such

as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass

spectrometry (LC-MS), to identify and quantify the extracted compounds.[4]

Visualizing Experimental Workflows
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Test Setup

Procedure
Result

Tubing Sample

Connect Tubing to
Pressure SourceRegulated Pressure Source

Clamping Device

Clamp Free End
of Tubing

Increase Pressure
(e.g., 0.2 psi/sec)

Observe for Burst
or Slippage

Record Maximum
Pressure (Burst Pressure)

Click to download full resolution via product page

Caption: Workflow for the Burst Pressure Test.

Sample Preparation Extraction
Analysis

Tubing Sample Gamma Irradiation
(≥ 50 kGy)

Expose to Solvent
(e.g., Ethanol, 70 days, 40°C)

GC-MS, LC-MS,
etc.

Identify & Quantify
Extractables

Click to download full resolution via product page

Caption: Workflow for Extractables Analysis.

Conclusion
C-Flex® tubing offers a reliable and well-characterized solution for fluid handling in vaccine

production. Its established performance in terms of biocompatibility, weldability, and pump life

makes it a suitable candidate for critical process steps.[1][3] However, as demonstrated,
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alternative TPEs may offer superior performance in specific mechanical tests, such as tensile

strength and, in some cases, peristaltic pump durability.[4][6] The choice of tubing should

therefore be based on a thorough risk assessment of the specific application, considering

factors such as the nature of the process fluid, the mechanical stresses involved, and the

regulatory requirements for extractables and leachables. The data and protocols presented in

this guide provide a foundation for making an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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